![molecular formula C21H21N5O4S B302433 methyl 4-{[({5-[3-(acetylamino)phenyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate](/img/structure/B302433.png)
methyl 4-{[({5-[3-(acetylamino)phenyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate
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Overview
Description
Methyl 4-{[({5-[3-(acetylamino)phenyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate is a chemical compound used in scientific research for its potential biological and medicinal properties. This compound has gained attention due to its ability to interact with biological systems, making it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of methyl 4-{[({5-[3-(acetylamino)phenyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate is not fully understood, but it is believed to interact with various biological targets, including enzymes and receptors. This compound has been shown to inhibit the growth of cancer cells and bacteria by disrupting key cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells and inhibit the growth of bacteria. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using methyl 4-{[({5-[3-(acetylamino)phenyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate in lab experiments is its potential as a drug candidate. This compound has shown promising results in various studies and could potentially be developed into a new treatment for cancer and infectious diseases. One limitation of using this compound is its complex synthesis method, which may make it difficult to produce in large quantities for further research.
Future Directions
There are several future directions for research on methyl 4-{[({5-[3-(acetylamino)phenyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate. One direction is to further investigate its mechanism of action and biological targets to gain a better understanding of its potential therapeutic uses. Another direction is to explore its potential as a treatment for other diseases, such as inflammatory and autoimmune diseases. Additionally, further research could focus on optimizing the synthesis method to improve the yield and scalability of this compound for drug development.
Synthesis Methods
The synthesis of methyl 4-{[({5-[3-(acetylamino)phenyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate involves a multi-step process, including the reaction of 4-aminobenzoic acid with thionyl chloride to form 4-chlorobenzoic acid. This is then reacted with potassium thiocyanate to form 4-thiocyanatobenzoic acid, which is further reacted with 5-amino-1-methyl-1H-1,2,4-triazole-3-thiol to form the desired compound.
Scientific Research Applications
Methyl 4-{[({5-[3-(acetylamino)phenyl]-4-methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate has been studied for its potential use in treating various diseases, including cancer and infectious diseases. Studies have shown that this compound has antimicrobial and antitumor properties, making it a promising candidate for drug development.
properties
Molecular Formula |
C21H21N5O4S |
---|---|
Molecular Weight |
439.5 g/mol |
IUPAC Name |
methyl 4-[[2-[[5-(3-acetamidophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate |
InChI |
InChI=1S/C21H21N5O4S/c1-13(27)22-17-6-4-5-15(11-17)19-24-25-21(26(19)2)31-12-18(28)23-16-9-7-14(8-10-16)20(29)30-3/h4-11H,12H2,1-3H3,(H,22,27)(H,23,28) |
InChI Key |
QWXSTYMDSAETPJ-UHFFFAOYSA-N |
SMILES |
CC(=O)NC1=CC=CC(=C1)C2=NN=C(N2C)SCC(=O)NC3=CC=C(C=C3)C(=O)OC |
Canonical SMILES |
CC(=O)NC1=CC=CC(=C1)C2=NN=C(N2C)SCC(=O)NC3=CC=C(C=C3)C(=O)OC |
Origin of Product |
United States |
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